![molecular formula C22H31NO2S B2565628 (1s,3s)-Adamantan-1-yl(4-(((furan-2-ylmethyl)thio)methyl)piperidin-1-yl)methanone CAS No. 1396631-91-6](/img/structure/B2565628.png)
(1s,3s)-Adamantan-1-yl(4-(((furan-2-ylmethyl)thio)methyl)piperidin-1-yl)methanone
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Description
(1s,3s)-Adamantan-1-yl(4-(((furan-2-ylmethyl)thio)methyl)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C22H31NO2S and its molecular weight is 373.56. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Analysis
The synthesis of adamantane derivatives has been a subject of interest due to their potential applications in medicinal chemistry and material science. For instance, a series of novel tetrahydropyrimidine–adamantane hybrids were synthesized, showcasing their potential as anti-inflammatory agents (Kalita et al., 2015). These compounds were evaluated for their biological activities, with several exhibiting promising anti-inflammatory properties.
Biological Evaluation and Applications
In another study, adamantane-derived indoles were investigated for their cannabimimetic properties, contributing to the understanding of structure-activity relationships within this class of compounds (Banister et al., 2013). This research provides valuable insights into the pharmacological profiles of adamantane derivatives.
Furthermore, novel 4-(adamantan-1-yl)-1-arylidene-3-thiosemicarbazides and related derivatives were synthesized and evaluated for their antimicrobial and anti-proliferative activities (Al-Mutairi et al., 2019). These studies illustrate the broad spectrum of biological activities possessed by adamantane derivatives, highlighting their potential in developing new therapeutic agents.
Material Science Applications
In the field of material science, adamantane derivatives have been explored for their potential applications in corrosion inhibition. For example, a study on the use of a novel organic compound as an inhibitor for the prevention of mild steel corrosion in acidic media was conducted, showcasing the compound's effectiveness in protecting against corrosion (Singaravelu & Bhadusha, 2022).
properties
IUPAC Name |
1-adamantyl-[4-(furan-2-ylmethylsulfanylmethyl)piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H31NO2S/c24-21(22-11-17-8-18(12-22)10-19(9-17)13-22)23-5-3-16(4-6-23)14-26-15-20-2-1-7-25-20/h1-2,7,16-19H,3-6,8-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRYDZQRFPBUDKD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CSCC2=CC=CO2)C(=O)C34CC5CC(C3)CC(C5)C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H31NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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